(5E)-3-(2-chlorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H12ClNO3S
• Molecular Weight: 345.8 g/mol
• IUPAC Name: (5E)-3-[(2-chlorophenyl)methyl]-5-[(3-hydroxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H12ClNO3S/c18-14-7-2-1-5-12(14)10-19-16(21)15(23-17(19)22)9-11-4-3-6-13(20)8-11/h1-9,20H,10H2/b15-9+
• InChI Key: NCOAQGMOCKLEQB-OQLLNIDSSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CN2C(=O)/C(=C\C3=CC(=CC=C3)O)/SC2=O)Cl
• SMILES: C1=CC=C(C(=C1)CN2C(=O)C(=CC3=CC(=CC=C3)O)SC2=O)Cl

Description

(5E)-3-(2-chlorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as CBHBD, is a thiazolidinedione derivative that has gained attention in the scientific community due to its potential therapeutic properties. In

Mechanism of Action

The mechanism of action of (5E)-3-(2-chlorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been proposed that this compound inhibits the activity of aldose reductase by binding to its active site. This compound has also been found to inhibit the NF-κB signaling pathway, which is involved in the production of inflammatory cytokines. In addition, this compound has been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce blood glucose levels in diabetic animals and to improve insulin sensitivity. This compound has also been found to reduce the production of inflammatory cytokines and to inhibit the growth of cancer cells. In addition, this compound has been found to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

(5E)-3-(2-chlorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. This compound is also relatively non-toxic, with no reported adverse effects at therapeutic doses. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to work with in aqueous environments. This compound also has limited bioavailability, which can make it difficult to study its pharmacokinetics in vivo.

Future Directions

There are several future directions for research on (5E)-3-(2-chlorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione. One area of interest is the development of more efficient synthesis methods for this compound and its analogs. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of this compound in vivo. It would also be interesting to explore the potential of this compound as a lead compound for the development of new drugs for the treatment of diabetes, inflammation, and cancer. Finally, the development of novel formulations of this compound that improve its solubility and bioavailability could also be an interesting area of research.

Synthesis Methods

(5E)-3-(2-chlorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized via a one-pot reaction of 2-chlorobenzaldehyde, 3-hydroxybenzaldehyde, and thiazolidine-2,4-dione in the presence of a catalytic amount of piperidine. The reaction proceeds under mild conditions and yields this compound in good to excellent yields.

Scientific Research Applications

(5E)-3-(2-chlorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic properties. It has been shown to have antidiabetic, anti-inflammatory, and anticancer activities. This compound has been found to inhibit the activity of aldose reductase, an enzyme that plays a key role in the development of diabetic complications. It has also been shown to inhibit the production of inflammatory cytokines and to induce apoptosis in cancer cells.